4-(1-benzyl-1H-benzimidazol-2-yl)-1-phenyl-2-pyrrolidinone

• IUPAC Name: 4-(1-benzylbenzimidazol-2-yl)-1-phenylpyrrolidin-2-one
• InChI: InChI=1S/C24H21N3O/c28-23-15-19(17-26(23)20-11-5-2-6-12-20)24-25-21-13-7-8-14-22(21)27(24)16-18-9-3-1-4-10-18/h1-14,19H,15-17H2
• InChI Key: HPEGNPQGXXXQQM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5
• Molecular Formula: C24H21N3O
• Molecular Weight: 367.4 g/mol

Description

4-(1-benzyl-1H-benzimidazol-2-yl)-1-phenyl-2-pyrrolidinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of benzimidazole derivatives and has been synthesized using different methods. The purpose of

Mechanism of Action

The exact mechanism of action of 4-(1-benzyl-1H-benzimidazol-2-yl)-1-phenyl-2-pyrrolidinone is not fully understood. However, studies have shown that this compound exerts its biological activities by targeting specific enzymes and proteins in the cell. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division.
Biochemical and Physiological Effects
Studies have shown that 4-(1-benzyl-1H-benzimidazol-2-yl)-1-phenyl-2-pyrrolidinone has several biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and disrupt bacterial cell membranes. Additionally, this compound has been shown to exhibit antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(1-benzyl-1H-benzimidazol-2-yl)-1-phenyl-2-pyrrolidinone in lab experiments is its high potency and specificity. This compound has been shown to exhibit biological activities at low concentrations, making it an ideal candidate for drug development. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with in some experimental setups.

Future Directions

There are several future directions for research on 4-(1-benzyl-1H-benzimidazol-2-yl)-1-phenyl-2-pyrrolidinone. One potential direction is to explore its use as a fluorescent probe for the detection of metal ions in biological samples. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential targets in the cell. Finally, more research is needed to explore the potential applications of this compound in drug development for the treatment of various diseases.
Conclusion
In conclusion, 4-(1-benzyl-1H-benzimidazol-2-yl)-1-phenyl-2-pyrrolidinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its potential use in medicine, as well as for its fluorescent properties. While the exact mechanism of action of this compound is not fully understood, studies have shown that it exhibits several biochemical and physiological effects, including anticancer, antiviral, and antibacterial activities. Despite its potential advantages, this compound also has limitations that must be considered in lab experiments. Moving forward, further research is needed to fully understand the potential applications of 4-(1-benzyl-1H-benzimidazol-2-yl)-1-phenyl-2-pyrrolidinone and to identify new directions for its use in various fields of science.

Scientific Research Applications

4-(1-benzyl-1H-benzimidazol-2-yl)-1-phenyl-2-pyrrolidinone has been extensively studied for its potential applications in various fields of science. One of the most promising applications is in the field of medicine, where it has been shown to exhibit anticancer, antiviral, and antibacterial activities. Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.